(3S,8S,9R,10R,13R,14S,17R)-17-[(2R)-5,6-Dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
(3S,8S,9R,10R,13R,14S,17R)-17-[(2R)-5,6-Dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
Bryodulcosigenin is a cucurbitacin.
Brand Name:
Vulcanchem
CAS No.:
4965-97-3
VCID:
VC0150003
InChI:
InChI=1S/C30H50O4/c1-18(9-13-24(32)27(4,5)34)19-15-16-28(6)22-12-10-20-21(11-14-23(31)26(20,2)3)30(22,8)25(33)17-29(19,28)7/h10,18-19,21-24,31-32,34H,9,11-17H2,1-8H3/t18-,19-,21-,22+,23+,24?,28+,29-,30+/m1/s1
SMILES:
CC(CCC(C(C)(C)O)O)C1CCC2(C1(CC(=O)C3(C2CC=C4C3CCC(C4(C)C)O)C)C)C
Molecular Formula:
C30H50O4
Molecular Weight:
474.7 g/mol
(3S,8S,9R,10R,13R,14S,17R)-17-[(2R)-5,6-Dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one
CAS No.: 4965-97-3
Reference Standards
VCID: VC0150003
Molecular Formula: C30H50O4
Molecular Weight: 474.7 g/mol
![(3S,8S,9R,10R,13R,14S,17R)-17-[(2R)-5,6-Dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one - 4965-97-3](/images/no_structure.jpg)
| CAS No. | 4965-97-3 |
|---|---|
| Product Name | (3S,8S,9R,10R,13R,14S,17R)-17-[(2R)-5,6-Dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one |
| Molecular Formula | C30H50O4 |
| Molecular Weight | 474.7 g/mol |
| IUPAC Name | (3S,8S,9R,10R,13R,14S,17R)-17-[(2R)-5,6-dihydroxy-6-methylheptan-2-yl]-3-hydroxy-4,4,9,13,14-pentamethyl-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-11-one |
| Standard InChI | InChI=1S/C30H50O4/c1-18(9-13-24(32)27(4,5)34)19-15-16-28(6)22-12-10-20-21(11-14-23(31)26(20,2)3)30(22,8)25(33)17-29(19,28)7/h10,18-19,21-24,31-32,34H,9,11-17H2,1-8H3/t18-,19-,21-,22+,23+,24?,28+,29-,30+/m1/s1 |
| Standard InChIKey | FPMQKXQOBKDVHF-ZGUWQJCPSA-N |
| Isomeric SMILES | C[C@H](CCC(C(C)(C)O)O)[C@H]1CC[C@@]2([C@@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3CC[C@@H](C4(C)C)O)C)C)C |
| SMILES | CC(CCC(C(C)(C)O)O)C1CCC2(C1(CC(=O)C3(C2CC=C4C3CCC(C4(C)C)O)C)C)C |
| Canonical SMILES | CC(CCC(C(C)(C)O)O)C1CCC2(C1(CC(=O)C3(C2CC=C4C3CCC(C4(C)C)O)C)C)C |
| Description | Bryodulcosigenin is a cucurbitacin. |
| PubChem Compound | 441813 |
| Last Modified | Dec 23 2021 |
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